Cas no 518070-24-1 (2-Cyano-5-fluorobenzoic acid)

2-Cyano-5-fluorobenzoic acid is a fluorinated aromatic compound featuring both a cyano and carboxylic acid functional group. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated benzoic acid derivatives. The presence of the electron-withdrawing cyano and fluorine groups enhances reactivity, facilitating further derivatization. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its utility extends to material science, where it serves as a precursor for advanced polymers and specialty chemicals. Proper handling and storage are recommended due to its reactive functional groups.
2-Cyano-5-fluorobenzoic acid structure
2-Cyano-5-fluorobenzoic acid structure
Product Name:2-Cyano-5-fluorobenzoic acid
CAS No:518070-24-1
MF:C8H4FNO2
MW:165.121265411377
CID:366426
Update Time:2025-05-21

2-Cyano-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-5-fluorobenzoic acid
    • Benzoic acid,2-cyano-5-fluoro-
    • 2-Cyano-5-fluoro-benzoic acid
    • AC1MCTCD
    • ACT11986
    • CTK4J4910
    • PubChem4599
    • SBB064451
    • SureCN1110956
    • Benzoic acid, 2-cyano-5-fluoro- (9CI)
    • Inchi: 1S/C8H4FNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3H,(H,11,12)
    • InChI Key: MUQWLBDSRBARGV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C#N)=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 165.02262
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.42
  • PSA: 61.09

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Additional information on 2-Cyano-5-fluorobenzoic acid

Comprehensive Analysis of 2-Cyano-5-fluorobenzoic acid (CAS No. 518070-24-1): Properties, Applications, and Market Trends

2-Cyano-5-fluorobenzoic acid (CAS No. 518070-24-1) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a cyano group and a fluorine atom on the benzoic acid scaffold makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly valued for its role in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like 2-Cyano-5-fluorobenzoic acid has surged, driven by trends in precision medicine and sustainable chemistry. Researchers are actively exploring its applications in kinase inhibitors and PET radiotracers, aligning with the growing interest in targeted therapies and diagnostic imaging. The compound’s CAS No. 518070-24-1 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry optimization.

From a synthetic perspective, 2-Cyano-5-fluorobenzoic acid serves as a critical precursor for heterocyclic compounds, such as benzimidazoles and quinazolines, which are pivotal in designing anticancer agents and antiviral drugs. Its electron-withdrawing groups (cyano and fluorine) facilitate selective functionalization, a feature highly prized in late-stage diversification strategies. This aligns with the pharmaceutical industry’s shift toward fragment-based drug design (FBDD), where modular scaffolds are essential.

The compound’s physicochemical properties—including its moderate solubility in polar solvents and melting point range—are well-documented, making it a reliable choice for scale-up synthesis. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for regulatory compliance in GMP manufacturing. These attributes position CAS No. 518070-24-1 as a staple in contract research organizations (CROs) and API production pipelines.

Beyond pharmaceuticals, 2-Cyano-5-fluorobenzoic acid finds niche applications in material science, particularly in the development of liquid crystals and organic semiconductors. Its ability to modulate electronic properties through supramolecular interactions has sparked interest in optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics and IoT sensors.

Environmental and regulatory considerations also play a role in its adoption. The compound’s low ecotoxicity profile and compliance with REACH guidelines make it a sustainable option compared to traditional halogenated analogs. This resonates with the broader industry push toward green chemistry and circular economy principles, topics frequently queried in scientific forums and patent literature.

In summary, 2-Cyano-5-fluorobenzoic acid (CAS No. 518070-24-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in addressing contemporary challenges in healthcare and technology. As research continues to uncover new utilities, this compound is poised to remain a keystone intermediate in synthetic chemistry.

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